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Compound of Interest

Compound Name: Idh2R140Q-IN-2

Cat. No.: B12380947 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Idh2R140Q-IN-2, a potent and orally active

inhibitor of the IDH2 R140Q mutant. Adherence to these procedures is vital for ensuring

laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
When handling Idh2R140Q-IN-2, a comprehensive approach to personal protection is

mandatory to minimize exposure and ensure safety. The following table summarizes the

required PPE. For all laboratory work involving this compound, a minimum of Biosafety Level 2

(BSL-2) precautions should be observed.[1]
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Body Part Required PPE
Specifications and Best
Practices

Body Laboratory Coat

A buttoned, fire-resistant lab

coat is recommended to

protect clothing and skin from

potential splashes and spills.

[2]

Hands Disposable Nitrile Gloves

Well-fitting nitrile gloves are

essential to prevent skin

contact.[3][4] For tasks with a

higher risk of splashing,

consider double-gloving.[2]

Gloves should be disposed of

as chemical waste immediately

after contact with the

compound or after completion

of work.[1][4]

Eyes
Safety Glasses with Side

Shields or Goggles

To protect against splashes,

dust, or flying debris, safety

glasses with side shields are

the minimum requirement.[4]

[5] For procedures with a

significant splash hazard,

chemical splash goggles are

recommended.[2][5]

Face Face Shield

A face shield should be worn in

addition to safety glasses or

goggles during activities with a

high risk of splashing, such as

preparing stock solutions or

handling large volumes.[2][4]

Feet Closed-Toe Shoes
Required to protect feet from

spills and falling objects.[1][5]
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Operational Plan: Handling and Storage
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) before opening the package in

a designated chemical handling area, preferably within a chemical fume hood.

Verify the contents against the shipping documents.

Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Use appropriate solvents as recommended by the manufacturer.

Clearly label all solutions with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Storage:

Store Idh2R140Q-IN-2 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[6]

Follow the specific storage temperature recommendations provided by the manufacturer,

which may include refrigeration or freezing.

Disposal Plan
Proper disposal of Idh2R140Q-IN-2 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired solid Idh2R140Q-IN-2 should be disposed of as hazardous chemical

waste.
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Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a designated, clearly labeled hazardous waste container.[7]

Liquid Waste:

Aspirated media and other liquid waste containing Idh2R140Q-IN-2 must be collected and

chemically disinfected.[8][9] A common method is to use a freshly prepared 1:10 dilution of

bleach, ensuring a final concentration sufficient to inactivate the compound.[8][9]

Allow a contact time of at least 20-30 minutes before disposal down the sink with copious

amounts of water, in accordance with institutional guidelines.[8][9]

Sharps:

Needles, syringes, and other contaminated sharps must be disposed of in a designated,

puncture-resistant sharps container.[9]

Signaling Pathway and Experimental Workflow
The IDH2 R140Q mutation imparts a new enzymatic function, leading to the conversion of α-

ketoglutarate (α-KG) to the oncometabolite 2-hydroxyglutarate (2-HG).[10][11] This

accumulation of 2-HG disrupts normal cellular metabolism and signaling, contributing to

leukemogenesis.[12] Idh2R140Q-IN-2 is a small molecule inhibitor that specifically targets this

mutant enzyme.[13][14]

Experimental Protocol: Measuring 2-HG Levels in Cell Lines

This protocol outlines a general method to assess the efficacy of Idh2R140Q-IN-2 by

measuring its impact on 2-HG production in a relevant cell line (e.g., TF-1 cells expressing

mutant IDH2 R140Q).[13][14]

Cell Culture: Culture TF-1 IDH2 R140Q mutant cells in appropriate media and conditions.

Treatment: Treat the cells with varying concentrations of Idh2R140Q-IN-2 (e.g., 0-100 nM)

for a specified period (e.g., 24-72 hours). Include a vehicle control (e.g., DMSO).

Metabolite Extraction:
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Harvest the cells by centrifugation.

Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

Lyse the cells and extract metabolites using a suitable method, such as a

methanol/water/chloroform extraction.

2-HG Measurement:

Analyze the extracted metabolites using a sensitive analytical technique such as liquid

chromatography-mass spectrometry (LC-MS) or a commercially available 2-HG assay kit.

Data Analysis:

Quantify the levels of 2-HG in treated versus untreated cells.

Calculate the IC50 value of Idh2R140Q-IN-2, which represents the concentration of the

inhibitor required to reduce 2-HG production by 50%.[13][14]

Below is a diagram illustrating the signaling pathway affected by the IDH2 R140Q mutation and

the point of intervention for Idh2R140Q-IN-2.
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IDH2 R140Q Signaling Pathway and Inhibitor Action
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Caption: IDH2 R140Q mutation leads to 2-HG production, promoting leukemogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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